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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Nomenclature

In the realm of fragrance chemistry, precise nomenclature is paramount. This guide addresses
the distinction between the commercially significant fragrance molecule known as Florol® and
the chemical name "4-allyltetrahydropyran-4-ol." Initial research indicates that "4-
allyltetrahydropyran-4-ol" does not correspond to a commonly referenced or commercially
available fragrance ingredient. Conversely, Florol® is a well-documented and widely used
component in the fragrance industry. It is chemically identified as tetrahydro-4-methyl-2-(2-
methylpropyl)-2H-pyran-4-ol, with the CAS number 63500-71-0.[1][2][3] This guide will focus on
the technical aspects of Florol®, providing a comprehensive overview for scientific and
research applications.

Part 1: Chemical Identity and Properties of Florol®

Florol® is a synthetic fragrance molecule prized for its fresh, soft, and natural floral aroma,
often reminiscent of lily-of-the-valley (muguet).[2][4][5] It is a stable and substantive building

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1459087#bc-rfq
https://www.scentree.co/en/Florol%C2%AE.html
https://studio.dsm-firmenich.com/product/florolr-pe-966458
https://www.thegoodscentscompany.com/data/rw1045182.html
https://studio.dsm-firmenich.com/product/florolr-pe-966458
https://fraterworks.com/products/florol
https://www.perfumersworld.com/view.php?pro_id=3ML00192
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

block in perfumery, valued for its ability to impart elegant floral diffusion without drastically

altering the overall character of a fragrance.[2][6]

Chemical Structure and Isomerism

The IUPAC name for Florol® is 4-methyl-2-(2-methylpropyl)oxan-4-ol.[4] The molecule

possesses an asymmetric carbon, and it is the racemic mixture that is typically used in

perfumery.[1]

Molecular Formula: C10H2002[1][7]

Molecular Weight: 172.27 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of Florol® is presented in the table below.

Property Value Source
Appearance Colorless liquid [1]

CAS Number 63500-71-0 [1][2]13]
EINECS Number 405-040-6 [1]
Density 0.952 g/cm? [1]
Refractive Index @ 20°C 1.455 - 1.460 [1]
Boiling Point 227°C [1]
Flash Point >100°C (>212°F) [1][2]

Vapor Pressure

0.036 mmHg @ 20°C

[1]

Log P

2.22

[1]

Solubility

Soluble in ethanol

[8]

Part 2: Synthesis and Manufacturing

© 2026 BenchChem. All rights reserved.

Tech Support


https://studio.dsm-firmenich.com/product/florolr-pe-966458
https://perfumersupplyhouse.com/product/florol-firmenich/
https://fraterworks.com/products/florol
https://www.scentree.co/en/Florol%C2%AE.html
https://www.scentree.co/en/Florol%C2%AE.html
https://www.vigon.com/product/florol-floriffol/
https://www.scentree.co/en/Florol%C2%AE.html
https://www.scentree.co/en/Florol%C2%AE.html
https://www.scentree.co/en/Florol%C2%AE.html
https://studio.dsm-firmenich.com/product/florolr-pe-966458
https://www.thegoodscentscompany.com/data/rw1045182.html
https://www.scentree.co/en/Florol%C2%AE.html
https://www.scentree.co/en/Florol%C2%AE.html
https://www.scentree.co/en/Florol%C2%AE.html
https://www.scentree.co/en/Florol%C2%AE.html
https://www.scentree.co/en/Florol%C2%AE.html
https://studio.dsm-firmenich.com/product/florolr-pe-966458
https://www.scentree.co/en/Florol%C2%AE.html
https://www.scentree.co/en/Florol%C2%AE.html
https://scent.vn/en/pages/compound/2h-pyran-4-ol-tetrahydro-4-methyl-2-2-methylpropyl-3017432
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The primary synthesis route for Florol® is the Prins cyclization reaction.[9][10] This reaction
involves the electrophilic addition of an aldehyde to an alkene followed by nucleophilic capture
of the resulting carbocation.

General Synthesis Pathway

The synthesis of Florol® is achieved through the cyclocondensation of 3-methyl-3-buten-1-ol
and 3-methylbutanal (isovaleraldehyde) on silica gel and aluminum oxide in the presence of a
solvent.[1][11]
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Caption: Synthesis of Florol® via Prins Cyclization.

Experimental Protocol: Prins Cyclization for Florol®
Synthesis

The following is a generalized protocol based on described synthesis methods.[9][10][12]
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e Reactant Preparation: Equimolar amounts of isovaleraldehyde and isoprenol are prepared.

o Catalyst System: A catalyst system, such as p-toluenesulfonic acid dispersed on silica gel, is
prepared.

o Reaction Execution: The reactants are mixed in a suitable solvent (e.g., methylene chloride)
or under solvent-free conditions.

o Temperature Control: The reaction mixture is maintained at a specific temperature, for
example, 60°C in methylene chloride or room temperature for solvent-free methods.[9][10]

o Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

e Work-up and Purification: Upon completion, the reaction mixture is worked up to remove the
catalyst and any unreacted starting materials. The crude product is then purified, typically by
column chromatography, to yield Florol® as a mixture of diastereocisomers.[10]

Part 3: Analytical Characterization

The identity and purity of Florol® are confirmed using standard analytical techniques.

o Gas Chromatography-Mass Spectrometry (GC-MS): Used to determine the purity of the
compound and identify its characteristic fragmentation pattern.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): Provides detailed
information about the molecular structure, including the connectivity of atoms and the
stereochemistry of the molecule.

o Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the functional groups
present in the molecule, such as the hydroxyl (-OH) and ether (C-O-C) groups.

Part 4: Applications in Fragrance and Beyond

Florol® is a versatile ingredient in the fragrance industry.[2][3][5]

» Perfumery: It is used to create or enhance floral notes, particularly muguet and lilac accords.
[1][4] Its stability makes it a suitable replacement for less stable floral aldehydes.[2][6]
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e Functional Fragrances: Due to its stability in various media, it is incorporated into a wide
range of products, including fine fragrances, shampoos, shower gels, soaps, detergents, and
fabric softeners.[2][13]

o Research: Florol® can serve as a starting material for the synthesis of other fragrance
compounds, such as Clarycet, which has a herbal-floral scent.[10]

Part 5: Safety and Regulatory Information

Florol® is classified as causing serious eye irritation.[7][14] Standard safety precautions, such
as wearing protective gloves and eye protection, should be followed when handling this
chemical.[14] It is listed on various international chemical inventories, indicating its global use
and regulation.

Conclusion

Florol®, chemically known as tetrahydro-4-methyl-2-(2-methylpropyl)-2H-pyran-4-ol, is a key
component in modern perfumery, valued for its fresh floral scent and stability. The synthesis of
this molecule is a well-established process, primarily relying on the Prins cyclization. In
contrast, the chemical name "4-allyltetrahydropyran-4-ol" does not correspond to a recognized
fragrance ingredient in the available scientific and commercial literature. This guide provides a
comprehensive technical overview of Florol®, clarifying its identity and detailing its properties,
synthesis, and applications for professionals in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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